N-(6-((3-fluorobenzyl)thio)pyridazin-3-yl)acetamide

• IUPAC Name: N-[6-[(3-fluorophenyl)methylsulfanyl]pyridazin-3-yl]acetamide
• InChI: InChI=1S/C13H12FN3OS/c1-9(18)15-12-5-6-13(17-16-12)19-8-10-3-2-4-11(14)7-10/h2-7H,8H2,1H3,(H,15,16,18)
• InChI Key: BROHHPNZBVMNRO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(C=C1)SCC2=CC(=CC=C2)F
• Molecular Formula: C13H12FN3OS
• Molecular Weight: 277.32 g/mol

Description

N-(6-((3-fluorobenzyl)thio)pyridazin-3-yl)acetamide, also known as compound 1, is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

• Pharmacological and Metabolic Insights : The research on similar compounds has led to insights into their pharmacological properties and metabolic stability. For instance, one study found that certain analogues of these compounds are potent inhibitors of PI3Kα and mTOR, crucial in cancer treatment, and have shown efficacy in vitro and in vivo while maintaining metabolic stability (Stec et al., 2011).

• Spectroscopic and Quantum Mechanical Studies : Spectroscopic and quantum mechanical studies have been conducted on similar compounds, revealing their potential in applications like dye-sensitized solar cells (DSSCs). These compounds demonstrate good light harvesting efficiency, making them suitable for photovoltaic applications (Mary et al., 2020).

• Anticancer Activity : Some fluorinated derivatives have shown potential in cancer treatment. A study on fluoro-substituted compounds revealed significant anticancer activity at low concentrations, highlighting their potential as therapeutic agents (Hammam et al., 2005).

• Biopharmaceutical Properties : Research has also focused on understanding the biopharmaceutical properties of similar compounds, including their solubility, permeability, and absorption characteristics, which are critical for drug development (Euler et al., 2004).

• Analgesic Potential : Compounds with a similar structure have been synthesized and evaluated for their analgesic activity. Certain derivatives have exhibited promising analgesic properties, potentially offering new avenues for pain management (Fouchard et al., 2001).

• Biological Activities and Molecular Docking : Some derivatives have been evaluated for their antioxidant, antibacterial, and urease inhibition activities. Molecular docking studies have provided insights into their mechanism of action, particularly in inhibiting the urease enzyme (Gull et al., 2016).

Mechanism of Action

Target of Action

The primary target of N-(6-((3-fluorobenzyl)thio)pyridazin-3-yl)acetamide is the α-glucosidase enzyme . This enzyme is located in the small intestine and is responsible for the breakdown of complex carbohydrates into glucose .

Mode of Action

This compound interacts with the α-glucosidase enzyme, inhibiting its activity . The compound exhibits competitive inhibition behavior, meaning it competes with the substrate for the active site of the enzyme . This interaction results in a decrease in the rate of carbohydrate digestion, thereby reducing the rate of glucose absorption .

Biochemical Pathways

By inhibiting α-glucosidase, this compound affects the carbohydrate digestion pathway . This leads to a decrease in postprandial hyperglycemia, which is the high blood sugar level that occurs after a meal . This can be beneficial in the management of conditions like diabetes mellitus, where blood glucose levels need to be tightly controlled .

Result of Action

The inhibition of α-glucosidase by this compound results in a decrease in the rate of carbohydrate digestion and glucose absorption . This can lead to a reduction in postprandial hyperglycemia, helping to manage blood glucose levels in conditions like diabetes mellitus .